In this research, diblock copolymers based on the rod segment of regioregular poly(3-hexylthiophene) (P3HT) and a coil segment of poly(2-(dimethylamino)ethyl methacrylate-random-1-pyrenylmethyl methacrylate) (P(DMAEMA-r-PyMA)) was synthesized successfully by Grignard metathesis (GRIM) method and atom transfer radical polymerization reaction (ATRP). The obtained copolymer was well-defined with an average molecular weight of 11300 g/mol and low polydispersity below 1.5. The polymer structure was determined via gel permeation chromatography (GPC), Fourier transform infrared (FTIR) spectroscopy and proton nuclear magnetic resonance (1H NMR) spectroscopies. In addition, the optical and thermal properties of polymers were characterized via ultraviolet–visible (UV–Vis), differential scanning calorimetry (DSC) spectroscopy and fluorescence spectroscopy. Interestingly, P3HT-b-P(DMAEMA-r-PyMA) was examined as a possible chemosensor for trace detection of the trinitrotoluene (TNT) explosive.

Core-shell particles have been extensively used to toughen thermal plastic polymers, in which the core is composed of different thermal plastic polymers such as polypropylene (PP), polyethylene (PE), polystyrene (PS), et al, whereas the shell is composed of rubber or elastomer. However, how the core mechanical properties affect the toughness of core-shell particles toughened polymers has remained unclear up to now. In this article, five kinds of polyethylene (PE) were used to in situ prepare PE-ethylene propylene rubber (EPR) core-shell particles toughened polypropylene (PP) composites. The results show that the PE cores can be yielded during ductile fracture, and the higher the yield stress of PE, the higher the impact toughness is. The notch impact strength increases from 39.2 to 56.7 kJ/m2 with increasing PE yield tress from 10.0 to 28.5 MPa for the composites when the content of PE and PE-EPR core-shell particles in the PP matrix is fixed at 20 wt%. Moreover, it can be well interpreted that the notch impact strength of PP-EPR core-shell particles toughened PP composites is obviously higher than that of PE-EPR core-shell particles toughened PP composites produced by ExxonMobil Chemical Co. because the yielding stress of PP is higher than that of PE [1]. Furthermore, the results show that the notch impact strength increases with increasing PE content. However, excess PE can induce the transition from ductile to brittle fracture of the composites, resulting in a sharp drop in toughness. However, this transition is determined by the modulus rather than the yield stress of the core material.

Stretchable composites have drawn the significant focus of researchers due to their necessity and importance in advanced technical areas. In this paper, we prepared the multiwall carbon nanotube (MWCNTs)/thermoplastic polyurethane (TPU) composites with excellent dispersion using the double extrusion followed by solvent casting techniques. These techniques enhanced the interaction between the MWCNTs and TPU. The electrical properties, electromagnetic interference (EMI) shielding and dynamic mechanical analysis of the prepared MWCNTs/TPU composites are analyzed. The EMI shielding performance at different phr of MWCNTs reinforced TPU composites is determined in the X-band frequency range. The 20 phr MWCNTs reinforced TPU composite having a thickness of 0.15 mm showed a total shielding effectiveness of \(\sim\) 37.4 dB, which is much higher as compared to pure TPU. The improvement in electrical properties is well supported by scanning electron microscopy (SEM) images and Raman spectroscopic analysis. SEM is used to analyze the dispersion of MWCNTs within the TPU matrix. The morphology showed that MWCNTs are well dispersed in the TPU matrix with the addition of 5phr MWCNTs. It was found that 5phr MWCNTs reinforced TPU composites have an excellent value of storage modulus, loss modulus and tan \(\updelta\) which exhibit better properties as compared to the other MWCNTs reinforced TPU composites. The enhancement in DMA properties is due to the strong interfacial interaction between the fillers and matrix. These stretchable and light weight MWCNTs/TPU composites act as excellent EMI shielding materials, especially in next-generation defense and electronic devices industries.

Water polyurethane (WPU) with flame retardant and hydrophobic properties was synthesized by in situ polymerization using 9,10-dihydro-9-oxa-10-[N, N-bis-(2- hydroxyethyl-amino-methyl)]-10-phosphaphenanthrene-10-oxide (DOPO-DAM) as flame retardant modifying agent, hydroxyl-terminated polydimethylsiloxane (PDMS) as hydrophobic modifying agent. FT-IR and TEM characterized the chemical structure and morphology of modified WPU. The effects of DOPO-DAM and PDMS dosage on the performance of modified WPU were investigated. The tensile strength for the modified WPU films first increased and then decreased with increasing of DOPO-DAM dosage. Incorporating DOPO-DAM and PDMS into WPU significantly enhanced flame retardancy, as evidenced by the reduction in peak heat release rate, total heat release rate, total smoke production, effective heat of combustion, and carbon dioxide production rate. The scanning electron microscopy coupled with energy-dispersive X-ray spectroscopy confirmed that the good flame retardancy of modified WPU was due to the synergistic effect of P, N and Si elements. Afterward, modified WPU as a finishing agent was coated on polyester fabric. The experimental results of limiting oxygen index (LOI) and the vertical burning test indicated that when the dosage of DOPO-DAM was 6 wt% in modified WPU, after-flame time, after-glow time, damage length and LOI value of the coated polyester fabric were 7.0 s, 0.0 s, 8.5 cm and 26.2%, respectively. In addition, with the increase of PDMS dosage in modified WPU, the water contact angle of the coated fabrics showed an upward trend and remained stable. The addition of PDMS not only improved the flame retardancy of the coated fabric but also had a good effect on hydrophobicity.

Biological systems with special wettability have attracted significant interest as superwetting surfaces. Recently, there has been a growing interest in unusual oleophobic/hydrophilic surfaces that exhibit high oil contact angle (OCA) and low water contact angle (WCA). Although these surfaces demonstrate potential applications in water/oil separation, detergent-free cleaning, and oil-repellent anti-fogging, their fabrication is challenging because of the lower surface tension of oil than that of water. In this study, we prepared layer-by-layer (LbL) films consist of Nafion (NAF), branched polyethyleneimine (PEI), and SiO2 nanoparticles, and studied the effect of the LbL assembly condition on film growth and water/oil wettability. Typical WCA and OCA values of NAF/PEI film were ~128° and ~21°, respectively. The WCA and OCA changed as the SiO2 nanoparticles were added and the films were treated with perfluorooctane sulfonate. When the WCA and OCA difference was the smallest, the WCA and OCA values of the NAF/PEI/ SiO2 film were 121° and 91°, respectively. Furthermore, we prepared two-layer LbL films by coating NAF/PEI/SiO2 films onto porous LbL films. As the PFOS-terminated NAF/PEI/SiO2 film were deposited, the WCA decreased from 119 to 78°, and the OCA was fairly constant at 108°, showing a reversal of the WCA and OCA values. We expect that this study will provide a better understanding of the fabrication of LbL-assembled oleophobic/hydrophilic surface.

The incorporation of the structural fibrous scleroprotein keratin into synthetic polymers may be a solution for the development of biomaterials with advanced properties. This study aimed to develop micro-patterned membranes based on poly(ε-caprolactone)(PCL) polymer blended with native or polyethylene glycol diglycidyl ether (PEGDE) cross-linked keratin, suitable for guiding cell attachment and orientation for potential biotechnological applications. First, human hair keratin was extracted; its biochemical composition and physicochemical properties were analyzed. Then, micropatterned membrane constructs from PCL blended with 20% and 40% by mass of keratin were created using phase separation micromolding for the first time. Four different mold micropatterns were evaluated; the one applicable to all polymer compositions was determined [(channel:20μm)x(height:10μm)x(ridge:10μm)]. The constructs were extensively investigated for their physicochemical (FTIR, XRD), thermal (DSC,TGA), morphological (SEM), mechanical (compressive-tensile strength, degradation) and in vitro biological (hemocompatibility, cytocompatibility) properties. While blending PCL with keratin did not affect the physicochemical and melting temperature of PCL, it significantly affected the mechanical properties of the constructs. Compressive strength increased linearly with the addition of keratin, especially with cross-linked keratin. All constructs were found to be highly hemocompatible (<0.2% hemolysis). Stem cell interactions showed cross-linked keratin-blended PCL constructs could be suitable substrates for cell alignment and proliferation.

High-molecular-weight poly(L-lactide) (HMW-PLLA), which is a biocompatible, biodegradable, and bio-based polymer, is an alternative to traditional petroleum-based plastics. However, its poor crystallizing ability limits its widespread application. In this paper, low-molecular-weight poly(L-lactic acid) (LMW-PLLA) and poly(D-lactic acid) (LMW-PDLA) synthesized through polycondensation of L-lactic acid and D-lactic acid, respectively, were used to prepare stereocomplex poly(lactic acid) (scPLA) powder using precipitation technique. Nucleation efficiency of the obtained scPLA powder was investigated by melt blending with the HMW-PLLA. The scPLA powder was nearly spherical in shape, had a single melting peak at 205 °C and exhibited complete stereocomplex crystallites. According to the differential scanning calorimetry (DSC) and X-ray diffractometry (XRD) analyses, the added scPLA powder improved the crystallization of HMW-PLLA and increased the crystallinity content of HMW-PLLA. Scanning electron microscopy (SEM) showed good phase compatibility between dispersed scPLA particles and HMW-PLLA matrices. The addition of scPLA powder had no significant effect on the tensile properties of the HMW-PLLA matrix. In conclusion, scPLA powder prepared from blending of polycondensation LMW-PLLA and LMW-PDLA showed a promising behavior to enhance the crystallized ability of HMW-PLLA.

In this study, well-known poly(4-vinylbenzyl-g-ethylene glycol) [P(4-VB-g-EG)] brush type graft copolymer was synthesized by recycling additive/fragmentation chain transfer (RAFT) polymerization and a "click" chemistry method. In the first step, a RAFT agent (CTA) was synthesized for this purpose by the reaction of 2-(2-chloro ethoxy) ethanol and potassium ethyl xanthogenate salt. In the second step, poly(4-vinylbenzyl chloride) [P(4-VBC)] was synthesized by performing RAFT polymerization of 4-vinylbenzyl chloride using a RAFT initiator. In the third step, poly(4-vinylbenzyl-N3) [P(4-VB-N3)] was produced by a reaction that synthesized P(4-VBC)] and NaN3. In addition, PEG-propargyl (alkyne-terminated-PEG) was obtained by the reaction between polyethylene glycol (PEG-3000) and propargyl chloride. In the last step, poly(4-VB-g-EG) brush type graft copolymer was obtained by the reaction of PEG-propargyl and poly(4-VB-N3) via the "click" chemistry method. The synthesized products were characterized utilizing various spectroscopic methods. The DSC result showed that the glass transition temperature value of the brush type graft copolymer was 30 °C, different from that of the homopolymer. The SEM analysis demonstrated that the surface morphology of the homopolymer and brush type graft copolymers differed. The fact that the brush type graft copolymer has two different decomposition temperatures such as 220 °C and 410 °C has been proven by TGA analysis.

Novel thin films of poly(vinyl chloride) (PVC) modified with organic compounds and metal oxide nanoparticles (NPs) have been fabricated. Firstly, an organic compound, referred to as compound A, which contains a triazole ring, was prepared to form another compound, referred to as compound B. Subsequently, compound B was modified to obtain the required compound, referred to as compound C, which was then incorporated into the NPs-PVC films. These thin films were fabricated using the casting method on a glass substrate. All synthesis steps and characterization tests were conducted at room temperature (25 °C), and the optical properties of the thin films were examined in the UV-Visible wavelength range of 250-1300 nm. The optical properties were analyzed through reflectance, absorption coefficient, energy gap, refractive index, and Urbach energy tests. The direct energy gap (Eg) decreased from 2.35 eV for the modified PVC to 2.00 eV when the modified PVC thin films were doped with NPs. Similarly, the value of the indirect energy gap also decreased from 2.2 to 1.90 eV. The effective single oscillator (Eo) and the dispersing energy (Ed) decreased with the addition of NPs. Likewise, the high frequency dielectric constant (\({\varepsilon }_{\infty }\)) and the effective mass \(\left(\frac{N}{{m}^{*}}\right)\) decreased when the NPs were filled within the modified PVC thin films. Therefore, the production of modified thin films with high light absorption and anti-reflective properties is highly desirable for various applications, including optical devices, photovoltaic cells, as well as outdoor settings such as windows and doors in buildings and military environments.

Flame retardant thermoplastic polyurethane elastomer (TPU) applied in the field of wires and cables often need a large amount of flame retardant additive. To improve the efficiency, this work prepared a highly effective novel phosphorus-containing Schiff base derivative flame retardant N, N′-bis[1-(salicylidene) methanephenylphosphonic acid]-1,2- ethylene diamine (SMAE), which was successfully synthesized via the addition reaction between Phenylphosphinic acid and N, N'-bis(salicylidene)ethylenediamine. It had great thermal stability (T5%, 271 ℃) and char forming ability (29.6 wt. % at 700 °C), which was added to TPU at different additions to improve the flame retardant performance. Results showed that only 4% SMAE increased the limiting oxygen index value of TPU from 22.3% to 32%, passing UL 94 V-0 rating. Meanwhile, the peak heat release rate, average heat release rate and total heat release of TPU also decreased by 3%, 19% and 16%, respectively. The constituent and microscopic morphology of the residual char of TPU samples were observed by Fourier transform infrared spectroscopy and scanning electron microscopy, which indicated SMAE produced phosphinic acid to promote the formation of a more complete and dense char layer for TPU. The pyrolysis gas phase products were recorded by thermogravimetric Fourier transform infrared spectroscopy. The results showed that SMAE could produced PO∙ terminated the chain reaction and released inert gases (carbon dioxide and ammonia) to dilute combustible gases during combustion. Therefore, SMAE can endow TPU with excellent flame retardancy.